![molecular formula C25H33N3O B2672532 N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1h-indazole-3-carboxamide CAS No. 1400742-33-7](/img/structure/B2672532.png)
N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1h-indazole-3-carboxamide
Overview
Description
N-(adamantan-1-yl)-1-(cyclohexylmethyl)-1H-indazole-3-carboxamide, commonly known as ACHMINACA, is a synthetic cannabinoid. Synthetic cannabinoids are a class of compounds that mimic the effects of delta-9-tetrahydrocannabinol (THC), the active ingredient in cannabis. ACHMINACA is part of a newer generation of synthetic cannabinoids that have been developed for research purposes and have been found in illegal substances .
Scientific Research Applications
ACHMINACA has several scientific research applications:
Chemistry: It is used as a reference standard in analytical chemistry for the identification and quantification of synthetic cannabinoids.
Biology: ACHMINACA is studied for its interactions with cannabinoid receptors in the brain and its effects on cellular signaling pathways.
Medicine: Research is conducted to understand the potential therapeutic and adverse effects of ACHMINACA and other synthetic cannabinoids.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ACHMINACA involves the reaction of 1-(cyclohexylmethyl)-1H-indazole-3-carboxylic acid with adamantylamine. The reaction typically occurs in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature .
Industrial Production Methods
Industrial production of ACHMINACA follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and automated systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the production efficiency and minimize the formation of by-products .
Chemical Reactions Analysis
Types of Reactions
ACHMINACA undergoes various chemical reactions, including:
Oxidation: ACHMINACA can be oxidized to form hydroxylated derivatives.
Reduction: Reduction reactions can convert ACHMINACA to its corresponding amine derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines and thiols are used in substitution reactions.
Major Products Formed
The major products formed from these reactions include hydroxylated derivatives, amine derivatives, and substituted analogs of ACHMINACA .
Mechanism of Action
ACHMINACA exerts its effects by binding to cannabinoid receptors, primarily the CB1 receptor, in the brain. This binding activates the receptor and modulates the release of neurotransmitters, leading to psychoactive effects similar to those of THC. The molecular targets and pathways involved include the endocannabinoid system, which plays a role in regulating mood, appetite, and pain sensation .
Comparison with Similar Compounds
Similar Compounds
APINACA (AKB48): Another synthetic cannabinoid with a similar structure and effects.
5F-APINACA (5F-AKB48): A fluorinated analog of APINACA with increased potency.
AB-CHMINACA: A synthetic cannabinoid with a different substituent on the indazole ring but similar pharmacological effects.
Uniqueness of ACHMINACA
ACHMINACA is unique due to its adamantyl group, which enhances its binding affinity to cannabinoid receptors and increases its potency compared to other synthetic cannabinoids. This structural feature also contributes to its distinct pharmacokinetic properties and metabolic stability .
Properties
IUPAC Name |
N-(1-adamantyl)-1-(cyclohexylmethyl)indazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O/c29-24(26-25-13-18-10-19(14-25)12-20(11-18)15-25)23-21-8-4-5-9-22(21)28(27-23)16-17-6-2-1-3-7-17/h4-5,8-9,17-20H,1-3,6-7,10-16H2,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACFKPINHOINOFB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2C3=CC=CC=C3C(=N2)C(=O)NC45CC6CC(C4)CC(C6)C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401342356 | |
Record name | 1-(Cyclohexylmethyl)-N-tricyclo[3.3.1.13,7]dec-1-yl-1H-indazole-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401342356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1400742-33-7 | |
Record name | Achminaca | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1400742337 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(Cyclohexylmethyl)-N-tricyclo[3.3.1.13,7]dec-1-yl-1H-indazole-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401342356 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ACHMINACA | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZWS947EX7P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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